Cas no 115103-30-5 (1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl-)

1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl- structure
115103-30-5 structure
Product Name:1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl-
CAS No:115103-30-5
MF:C15H16O5
MW:276.284544944763
MDL:MFCD00878298
CID:180246
PubChem ID:24148517
Update Time:2025-04-19

1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl-
    • NK-A 17e233
    • 115103-30-5
    • MEGxm0_000352
    • 3-(2-Hydroxy-4-methoxy-6-methylphenoxy)-5-methylcatechol
    • DTXSID601336103
    • AKOS040736267
    • Antibiotic NK-A 17E-233I
    • SCHEMBL21765499
    • BDBM50601433
    • 3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methylbenzene-1,2-diol
    • CHEMBL2152644
    • NK-A 17E-233I, >=95% (LC/MS-ELSD)
    • MDL: MFCD00878298
    • Inchi: 1S/C15H16O5/c1-8-4-11(16)14(18)13(5-8)20-15-9(2)6-10(19-3)7-12(15)17/h4-7,16-18H,1-3H3
    • InChI Key: JGXPRDVSWGDODG-UHFFFAOYSA-N
    • SMILES: O(C1=C(C(=CC(C)=C1)O)O)C1C(=CC(=CC=1C)OC)O

Computed Properties

  • Exact Mass: 276.09978
  • Monoisotopic Mass: 276.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • PSA: 79.15

1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
SMB00042-1MG
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115103-30-5
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¥7280.26 2023-09-14
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